Cas no 862828-73-7 (4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one)

• Product Name: 4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one
• CAS No: 862828-73-7
• MF: C₂₂H₂₅N₃OS
• MW: 379.518403768539
• CID: 6304856
• PubChem ID: 4754018
• Update Time: 2025-07-09

4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one
• AKOS001167024
• 4-(1-isobutyl-1H-benzo[d]imidazol-2-yl)-1-(3-(methylthio)phenyl)pyrrolidin-2-one
• 862828-73-7
• AKOS016308067
• F0660-2458
• 4-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]-1-[3-(methylsulfanyl)phenyl]pyrrolidin-2-one
• Z111780504
• 4-[1-(2-methylpropyl)benzimidazol-2-yl]-1-(3-methylsulfanylphenyl)pyrrolidin-2-one

• Inchi： 1S/C22H25N3OS/c1-15(2)13-25-20-10-5-4-9-19(20)23-22(25)16-11-21(26)24(14-16)17-7-6-8-18(12-17)27-3/h4-10,12,15-16H,11,13-14H2,1-3H3
• InChI Key： PULFTENRZRLRLP-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)N1C(CC(C2=NC3C=CC=CC=3N2CC(C)C)C1)=O

Computed Properties

• Exact Mass: 379.17183360g/mol
• Monoisotopic Mass: 379.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one

Exploring the Chemical Properties and Applications of 4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one (CAS No. 862828-73-7)

The compound 4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one (CAS No. 862828-73-7) is a fascinating molecule in the field of organic chemistry and pharmaceutical research. Its complex structure, featuring a benzodiazol ring and a pyrrolidin-2-one moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its chemical properties, potential applications, and relevance in current research trends.

One of the key features of 4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one is its unique molecular architecture. The presence of a methylsulfanyl group and a 2-methylpropyl substituent contributes to its distinct chemical behavior. Researchers have noted its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. This has led to increased interest in its applications within drug discovery and medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one has grown significantly, driven by advancements in high-throughput screening and computational chemistry. These technologies enable scientists to rapidly evaluate the bioactivity of such compounds, accelerating the development of new therapeutic agents. The compound’s CAS No. 862828-73-7 is frequently referenced in academic papers and patent filings, highlighting its importance in contemporary research.

Another area where 4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one shows promise is in the field of material science. Its structural motifs are being explored for their potential in designing organic semiconductors and photovoltaic materials. The benzodiazol ring, in particular, is known for its electron-accepting properties, which could be harnessed for developing next-generation electronic devices.

From a synthetic chemistry perspective, the preparation of 4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one involves multi-step reactions, often requiring catalyzed coupling and cyclization techniques. Researchers are continually optimizing these processes to improve yield and purity, making the compound more accessible for further studies. Its CAS No. 862828-73-7 serves as a critical identifier in chemical databases, ensuring accurate tracking and documentation.

The compound’s relevance extends to biochemical research, where it is being investigated for its interactions with cellular targets. Preliminary studies suggest that it may influence signal transduction pathways, opening doors for potential applications in disease treatment. However, further in vivo and in vitro studies are needed to fully elucidate its mechanisms and therapeutic potential.

In conclusion, 4-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl-1-3-(methylsulfanyl)phenylpyrrolidin-2-one (CAS No. 862828-73-7) represents a versatile and intriguing compound with broad applications in pharmaceuticals, material science, and biochemical research. Its unique structure and properties continue to inspire innovation, making it a valuable subject for ongoing scientific exploration.